Cas no 898775-61-6 (3,5-Dichloro-4'-piperidinomethyl benzophenone)

• Product Name: 3,5-Dichloro-4'-piperidinomethyl benzophenone
• CAS No: 898775-61-6
• MF: C₁₉H₁₉Cl₂NO
• MW: 348.266263246536
• CID: 871232
• PubChem ID: 24724315
• Update Time: 2025-06-22

3,5-Dichloro-4'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,5-dichlorophenyl)-[4-(piperidin-1-ylmethyl)phenyl]methanone
• 3,5-DICHLORO-4'-PIPERIDINOMETHYL BENZOPHENONE
• 3,5-DICHLORO-4'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• AKOS016019800
• DTXSID70642714
• 3,5-dichloro-4'-piperidinomethylbenzophenone
• (3,5-Dichlorophenyl){4-[(piperidin-1-yl)methyl]phenyl}methanone
• MFCD03841481
• 898775-61-6
• 3,5-Dichloro-4'-piperidinomethyl benzophenone

• MDL： MFCD03841481
• Inchi： 1S/C19H19Cl2NO/c20-17-10-16(11-18(21)12-17)19(23)15-6-4-14(5-7-15)13-22-8-2-1-3-9-22/h4-7,10-12H,1-3,8-9,13H2
• InChI Key： FAYZYKJHWNUSEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC(=CC=1)CN1CCCCC1)=O)Cl

Computed Properties

• Exact Mass: 347.08400
• Monoisotopic Mass: 347.0843696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 479.4°C at 760 mmHg
• Flash Point: 243.8°C
• Refractive Index: 1.602
• PSA: 20.31000
• LogP: 5.14820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-Dichloro-4'-piperidinomethyl benzophenone

3,5-Dichloro-4'-piperidinomethyl Benzophenone: A Comprehensive Overview

The compound 3,5-Dichloro-4'-piperidinomethyl Benzophenone, identified by the CAS number 898775-61-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights key features: the presence of two chlorine atoms at the 3 and 5 positions of the benzene ring, a piperidinomethyl group attached at the 4' position, and the benzophenone backbone, which forms the core structure.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its stability and reactivity under different conditions. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical industries. The piperidinomethyl group is known for its versatility, enabling the compound to participate in various chemical reactions, including nucleophilic substitutions and condensations.

The benzophenone moiety in 3,5-Dichloro-4'-piperidinomethyl Benzophenone contributes significantly to its electronic properties. This makes it an attractive candidate for applications in optoelectronics and materials science. For instance, studies have shown that this compound can be used as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable charge-transfer complexes has been a focal point in recent research.

In terms of biological activity, this compound has been evaluated for its potential as an antimicrobial agent. Preliminary results indicate that it exhibits moderate activity against certain bacterial strains, suggesting its potential use in drug development. The presence of chlorine atoms enhances its lipophilicity, which is crucial for drug absorption and bioavailability.

The synthesis of 3,5-Dichloro-4'-piperidinomethyl Benzophenone typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts alkylation reaction to introduce the piperidinomethyl group onto the benzophenone backbone. Subsequent chlorination steps are carried out to introduce the chlorine atoms at specific positions. The optimization of these steps has been a subject of recent research, with efforts directed toward improving yield and purity.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity levels. Results suggest that under controlled conditions, it can degrade into less harmful byproducts; however, further research is needed to fully understand its environmental fate.

In conclusion, 3,5-Dichloro-4'-piperidinomethyl Benzophenone is a versatile compound with promising applications across multiple fields. Its unique structure and reactivity make it a valuable tool for researchers exploring new materials and drug candidates. As ongoing studies continue to uncover its potential uses and properties, this compound is likely to play an increasingly important role in both academic and industrial settings.